8-(4-ethoxyphenyl)-1,6,7-trimethyl-3-(2-(piperidin-1-yl)ethyl)-1H-imidazo[2,1-f]purine-2,4(3H,8H)-dione

Specification

• CAS No.: 896836-49-0
• Molecular Formula: C25H32N6O3
• Molecular Weight: 464.57
• IUPAC Name: 6-(4-ethoxyphenyl)-4,7,8-trimethyl-2-(2-piperidin-1-ylethyl)purino[7,8-a]imidazole-1,3-dione
• Standard InChI: InChI=1S/C25H32N6O3/c1-5-34-20-11-9-19(10-12-20)30-17(2)18(3)31-21-22(26-24(30)31)27(4)25(33)29(23(21)32)16-15-28-13-7-6-8-14-28/h9-12H,5-8,13-16H2,1-4H3
• Standard InChI Key: LVEAZPQYUFBQKQ-UHFFFAOYSA-N
• SMILES: CCOC1=CC=C(C=C1)N2C(=C(N3C2=NC4=C3C(=O)N(C(=O)N4C)CCN5CCCCC5)C)C

Introduction

The compound 8-(4-ethoxyphenyl)-1,6,7-trimethyl-3-(2-(piperidin-1-yl)ethyl)-1H-imidazo[2,1-f]purine-2,4(3H,8H)-dione is a complex organic molecule belonging to the imidazo[2,1-f]purine class. This class of compounds is known for its diverse biological activities, including potential antimicrobial and anticancer properties. The presence of a piperidine moiety in this compound suggests it may exhibit various pharmacological effects.

Synthesis Methods

The synthesis of 8-(4-ethoxyphenyl)-1,6,7-trimethyl-3-(2-(piperidin-1-yl)ethyl)-1H-imidazo[2,1-f]purine-2,4(3H,8H)-dione likely involves multi-step organic reactions similar to those used for related compounds. These methods often include:

• Starting Materials: The synthesis begins with the preparation of the imidazo[2,1-f]purine core, which can be achieved through cyclization reactions involving substituted purines and imidazoles.

• Key Steps:

  • Alkylation reactions to introduce the ethoxyphenyl and piperidinyl groups.

  • Use of solvents like dimethyl sulfoxide or acetonitrile and catalysts such as triethylamine or palladium-based catalysts for cross-coupling reactions.

Biological Activities

Compounds in the imidazo[2,1-f]purine class are known for their diverse biological activities. While specific data on 8-(4-ethoxyphenyl)-1,6,7-trimethyl-3-(2-(piperidin-1-yl)ethyl)-1H-imidazo[2,1-f]purine-2,4(3H,8H)-dione is limited, related compounds have shown potential as:

• Antimicrobial Agents: They may inhibit the growth of certain microorganisms.

• Anticancer Agents: They could interfere with cancer cell proliferation or survival pathways.

Chemical Reactions

This compound can undergo various chemical reactions to modify its structure and enhance its biological activity. Common reactions include:

• Oxidation: Involves the addition of oxygen or removal of hydrogen.

• Reduction: Involves the addition of hydrogen or removal of oxygen.

• Substitution: Involves replacing one functional group with another.

Potential Applications

Given its structural features and potential biological activities, 8-(4-ethoxyphenyl)-1,6,7-trimethyl-3-(2-(piperidin-1-yl)ethyl)-1H-imidazo[2,1-f]purine-2,4(3H,8H)-dione may have applications in:

• Medicine: As a potential therapeutic agent due to its pharmacological effects.

• Research: As a tool compound for studying biological pathways and mechanisms.

Data Table: Comparison of Imidazo[2,1-f]purine Compounds

Compound	Molecular Formula	Molecular Weight (g/mol)	Biological Activity
8-(4-methoxyphenyl)-1,6,7-trimethyl-3-(2-(piperidin-1-yl)ethyl)-1H-imidazo[2,1-f]purine-2,4(3H,8H)-dione	Not specified	Approximately 358.44	Antimicrobial, Anticancer
3-(2-methoxyethyl)-8-(4-methoxyphenyl)-1,6,7-trimethyl-1H-imidazo[2,1-f]purine-2,4(3H,8H)-dione	Not specified	Approximately 396.4	Various biological activities
8-(4-ethoxyphenyl)-1,6,7-trimethyl-3-(2-(piperidin-1-yl)ethyl)-1H-imidazo[2,1-f]purine-2,4(3H,8H)-dione	Not specified	Estimated around 370-400	Potential antimicrobial and anticancer